Cas no 872630-38-1 (1-(4-phenylpiperazin-1-yl)-2-(6-phenylpyridazin-3-yl)sulfanylethan-1-one)

• Product Name: 1-(4-phenylpiperazin-1-yl)-2-(6-phenylpyridazin-3-yl)sulfanylethan-1-one
• CAS No: 872630-38-1
• MF: C₂₂H₂₂N₄OS
• MW: 390.501283168793
• CID: 6305481
• PubChem ID: 12005883
• Update Time: 2025-05-22

1-(4-phenylpiperazin-1-yl)-2-(6-phenylpyridazin-3-yl)sulfanylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-phenylpiperazin-1-yl)-2-(6-phenylpyridazin-3-yl)sulfanylethan-1-one
• 1-(4-phenylpiperazin-1-yl)-2-(6-phenylpyridazin-3-yl)sulfanylethanone
• 1-(4-phenylpiperazin-1-yl)-2-((6-phenylpyridazin-3-yl)thio)ethanone
• HMS2518I08
• SMR000237086
• 1-(4-phenylpiperazin-1-yl)-2-[(6-phenylpyridazin-3-yl)sulfanyl]ethan-1-one
• 872630-38-1
• AKOS024618168
• MLS000724897
• CHEMBL1577657
• F1899-0061

• Inchi： 1S/C22H22N4OS/c27-22(26-15-13-25(14-16-26)19-9-5-2-6-10-19)17-28-21-12-11-20(23-24-21)18-7-3-1-4-8-18/h1-12H,13-17H2
• InChI Key： WECNNBDJMUKCAD-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C2C=CC=CC=2)N=N1)CC(N1CCN(C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 390.15143251g/mol
• Monoisotopic Mass: 390.15143251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(4-phenylpiperazin-1-yl)-2-(6-phenylpyridazin-3-yl)sulfanylethan-1-one

Chemical Compound CAS No. 872630-38-1: 1-(4-phenylpiperazin-1-yl)-2-(6-phenylpyridazin-3-yl)sulfanylethan-1-one

The chemical compound with CAS No. 872630-38-1, known as 1-(4-phenylpiperazin-1-yl)-2-(6-phenylpyridazin-3-yl)sulfanylethan-1-one, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a 4-phenylpiperazine moiety and a 6-phenylpyridazine group, both of which contribute to its intriguing chemical properties and potential applications.

Recent studies have highlighted the importance of sulfanyl groups in organic compounds, particularly in the context of their role in stabilizing molecular structures and enhancing bioavailability. The presence of a sulfanylethanone group in this compound suggests that it may exhibit favorable pharmacokinetic properties, making it a promising candidate for drug development. Researchers have explored the potential of this compound as a modulator of cellular signaling pathways, particularly in the context of its ability to interact with various protein targets.

The synthesis of 1-(4-phenylpiperazin-1-y...